Cas no 116382-93-5 (Acetamide, N-[3-[4-(3-aminophenyl)-1,3-butadiynyl]phenyl]-)
116382-93-5 structure
Product Name:Acetamide, N-[3-[4-(3-aminophenyl)-1,3-butadiynyl]phenyl]-
CAS No:116382-93-5
MF:C18H14N2O
MW:274.316564083099
CID:1205696
Update Time:2024-08-02
Acetamide, N-[3-[4-(3-aminophenyl)-1,3-butadiynyl]phenyl]- Chemical and Physical Properties
Names and Identifiers
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- Acetamide, N-[3-[4-(3-aminophenyl)-1,3-butadiynyl]phenyl]-
- Acetamide, N-[3-[4-(3-aminophenyl)-1,3-butadiyn-1-yl]phenyl]-
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- Inchi: 1S/C18H14N2O/c1-14(21)20-18-11-5-9-16(13-18)7-3-2-6-15-8-4-10-17(19)12-15/h4-5,8-13H,19H2,1H3,(H,20,21)
- InChI Key: QLGRGBJWBPWIPW-UHFFFAOYSA-N
- SMILES: C(NC1=CC=CC(C#CC#CC2=CC=CC(N)=C2)=C1)(=O)C
Computed Properties
- Exact Mass: 274.11072
Experimental Properties
- Density: 1.23±0.1 g/cm3(Predicted)
- Boiling Point: 560.0±50.0 °C(Predicted)
- PSA: 55.12
- pka: 14.59±0.70(Predicted)
Acetamide, N-[3-[4-(3-aminophenyl)-1,3-butadiynyl]phenyl]- Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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